Cas no 1005763-14-3 (4-Fluoro-3-formylbenzamide)

• Product Name: 4-Fluoro-3-formylbenzamide
• CAS No: 1005763-14-3
• MF: C₈H₆FNO₂
• MW: 167.137145519257
• CID: 1082233
• PubChem ID: 46856401
• Update Time: 2025-04-20

4-Fluoro-3-formylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-formylbenzamide
• Benzamide, 4-fluoro-3-formyl-
• 1005763-14-3
• J-515364
• AKOS015916862
• F86360
• 4-fluoro-3-formyl-benzamide
• SCHEMBL3506556
• DTXSID30676813
• Benzamide,4-fluoro-3-formyl-

• MDL： MFCD12755828
• Inchi： 1S/C8H6FNO2/c9-7-2-1-5(8(10)12)3-6(7)4-11/h1-4H,(H2,10,12)
• InChI Key： QRDXPJDKBLBYAZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(N)=O)=CC=1C=O

Computed Properties

• Exact Mass: 167.03828
• Monoisotopic Mass: 167.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• PSA: 60.16